Cas no 906150-46-7 (4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 906150-46-7
• MF: C₁₉H₂₃BrFN₃O₂S
• MW: 456.372225999832
• CID: 5494900
• Update Time: 2025-05-20

4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-N-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C19H23BrFN3O2S/c1-23-10-12-24(13-11-23)19(15-2-6-17(21)7-3-15)14-22-27(25,26)18-8-4-16(20)5-9-18/h2-9,19,22H,10-14H2,1H3
• InChI Key： MQSXAXIEVXXIAN-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(F)C=C2)N2CCN(C)CC2)(=O)=O)=CC=C(Br)C=C1

Additional information on 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide

4-Bromo-N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 906150-46-7): A Comprehensive Overview

4-Bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 906150-46-7) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to as BMPMPEB, has garnered attention for its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide is C₂₀H₂₃BrFN₃O₃S, with a molecular weight of approximately 459.38 g/mol. The compound features a benzene ring substituted with a bromine atom at the 4-position and a sulfonamide group attached to the benzene ring. The sulfonamide moiety is further substituted with an ethyl group that carries a 4-fluorophenyl and a 4-methylpiperazine moiety.

The synthesis of BMPMPEB typically involves multiple steps, starting with the preparation of the sulfonamide intermediate. One common approach is to react 4-bromobenzenesulfonyl chloride with 2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The detailed synthetic route and optimization of reaction conditions have been extensively studied in recent literature, contributing to the efficient production of this compound.

Biological Activity and Therapeutic Potential

BMPMPEB has shown promising biological activity in various assays, making it a subject of interest for drug discovery and development. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are crucial targets in cancer therapy.

In preclinical studies, BMPMPEB has demonstrated significant antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell growth and survival. Additionally, it has shown potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.

BMPMPEB has also been evaluated for its neuroprotective properties. In vitro studies have shown that it can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further exploring its therapeutic applications in these areas.

Clinical Trials and Future Prospects

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of BMPMPEB. Early-phase clinical trials have shown that the compound is well-tolerated by patients with minimal side effects. Ongoing phase II trials are focusing on specific indications such as advanced solid tumors and inflammatory diseases.

The future prospects for BMPMPEB are bright, given its multifaceted biological activities and favorable pharmacokinetic properties. Researchers are also exploring combination therapies involving BMPMPEB with other drugs to enhance therapeutic outcomes. The development of novel formulations to improve bioavailability and reduce toxicity is another area of active research.

Conclusion

BMPMPEB (CAS No. 906150-46-7), or 4-bromo-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzene-1-sulfonamide, is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various disease areas. As research continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and addressing unmet medical needs.